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Compound of Interest

Compound Name: Acetamide-d5

Cat. No.: B1284221 Get Quote

An in-depth overview of the commercial availability, technical specifications, and primary

applications of Acetamide-d5, with a focus on its role as an internal standard in quantitative

mass spectrometry.

Introduction
Acetamide-d5 (CD₃COND₂) is the deuterated isotopologue of acetamide, a simple organic

amide. In the fields of analytical chemistry, drug metabolism, and clinical diagnostics, stable

isotope-labeled compounds like Acetamide-d5 are indispensable tools. The substitution of

hydrogen atoms with deuterium results in a compound that is chemically almost identical to its

non-labeled counterpart but has a higher molecular weight. This mass difference is readily

detectable by mass spectrometry, making Acetamide-d5 an excellent internal standard for the

accurate quantification of acetamide and related compounds in complex biological matrices.

This guide provides a comprehensive overview of the commercial suppliers, technical data, and

key applications of Acetamide-d5 for researchers, scientists, and professionals in drug

development.

Commercial Availability and Specifications
Acetamide-d5 is available from several reputable chemical suppliers specializing in stable

isotope-labeled compounds. The product is typically offered in various quantities with high
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isotopic and chemical purity. While pricing is often available upon request, the following table

summarizes the key specifications and typical packaging sizes offered by major suppliers.

Supplier
CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight

Isotopic
Purity
(atom %
D)

Chemic
al Purity

Typical
Packagi
ng
Sizes

Certifica
te of
Analysi
s

Sigma-

Aldrich

33675-

83-1

CD₃CON

D₂
64.10 ≥99%

Not

specified

Custom

packagin

g

available

upon

request

Available

CDN

Isotopes

33675-

83-1

CD₃CON

D₂
64.10 ≥99%

Not

specified

0.25 g,

0.5 g
Available

LGC

Standard

s

33675-

83-1
C₂D₅NO 64.098 ≥99% min 98%

0.25 g,

0.5 g, 10

mg, 50

mg, 100

mg

Available

Medche

mExpres

s

33675-

83-1

Not

specified

Not

specified

Not

specified

Not

specified

1 mg, 5

mg
Available

Simson

Pharma

33675-

83-1

Not

specified

Not

specified

Not

specified

Not

specified

Inquire

for

details

Available

Alfa

Chemistr

y

33675-

83-1

CD₃CON

D₂
64.10 ≥99%

Not

specified

Inquire

for

details

Available

Note: The information in this table is based on publicly available data from supplier websites

and may be subject to change. It is recommended to contact the suppliers directly for the most

current information and for pricing.
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Primary Application: Internal Standard for
Quantitative Mass Spectrometry
The most prominent application of Acetamide-d5 is as an internal standard in quantitative

assays using mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] The use of a stable

isotope-labeled internal standard is considered the gold standard for correcting for analyte loss

during sample preparation and for variations in instrument response.[1] Since Acetamide-d5
has nearly identical chemical and physical properties to endogenous acetamide, it co-elutes

during chromatography and experiences similar ionization efficiency in the mass

spectrometer's source.[1] This allows for highly accurate and precise quantification.

General Experimental Workflow for Quantification
The following diagram illustrates a typical workflow for the quantification of an analyte (in this

case, acetamide) in a biological sample using Acetamide-d5 as an internal standard.
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample (e.g., Plasma, Urine, Tissue)

Spike with Acetamide-d5 (Internal Standard)

Add known amount of IS

Analyte Extraction (e.g., Protein Precipitation, LLE, SPE)

Evaporation and Reconstitution

LC-MS/MS or GC-MS Analysis

Inject reconstituted sample

Peak Integration (Analyte and IS)

Calculate Peak Area Ratio (Analyte/IS)

Quantification using Calibration Curve

Final Concentration of Analyte

Click to download full resolution via product page

A typical workflow for quantitative analysis using an internal standard.

Detailed Experimental Protocol: Quantification of
Acetamide in a Food Matrix by GC-MS
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This protocol is adapted from a study on the exposure assessment of acetamide in various

food matrices and demonstrates the use of deuterated acetamide as a reference standard.[2]

1. Materials and Reagents:

Acetamide-d5 (as a surrogate analyte/internal standard)

Propionamide (as an alternative internal standard)

9-Xanthydrol (derivatizing agent)

Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous sodium sulfate

Sample matrix (e.g., milk, beef, coffee extract)

2. Preparation of Standards and Samples:

Stock Solutions: Prepare individual stock solutions of Acetamide-d5 and propionamide in a

suitable solvent (e.g., methanol or water).

Calibration Standards: Prepare a series of calibration standards by spiking the sample matrix

with known concentrations of Acetamide-d5. Include a constant concentration of

propionamide in each standard as the internal standard.

Sample Preparation:

Homogenize the sample if necessary.

For milk and beef, perform a fat and protein removal step by differential solubility.[2] For

coffee, an aqueous extract can be used directly.[2]

Spike a known volume of the prepared sample with the propionamide internal standard.

3. Derivatization Procedure:
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To the sample or standard, add an acidic solution of 9-xanthydrol. The reaction requires

acidic conditions (pH < 2) and can be performed at room temperature for a defined period

(e.g., 1.5 hours).[2]

The derivatization reaction converts the amides (acetamide, Acetamide-d5, and

propionamide) into their corresponding xanthyl-amides.

Extract the xanthyl-amides from the aqueous solution using an organic solvent like ethyl

acetate.

Dry the organic extract with anhydrous sodium sulfate.

Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

4. GC-MS Instrumental Conditions:

Gas Chromatograph: Agilent GC or equivalent.

Column: DB-WAX capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.

[2]

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[2]

Injection: Split injection (e.g., 1:8 split ratio) with an injection volume of 1.0 µL.[2]

Injector Temperature: 240 °C.[2]

Oven Temperature Program: Initial temperature of 40 °C held for 2 minutes, then ramped to

300 °C at 20 °C/min and held for 15 minutes.[2]

Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.[2]

Acquisition Mode: For quantification, selected ion monitoring (SIM) is typically used to

monitor the characteristic ions of the derivatized acetamide, Acetamide-d5, and

propionamide.

5. Data Analysis:
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Integrate the peak areas of the selected ions for the derivatized analyte and internal

standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their corresponding concentrations.

Determine the concentration of acetamide in the unknown samples by interpolating their

peak area ratios on the calibration curve.

The logical relationship for quantification using an internal standard is depicted in the following

diagram:
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Measurement

Calculation

Calibration

Result

Analyte Peak Area

Peak Area Ratio (Analyte / IS)

Internal Standard (Acetamide-d5) Peak Area

Calibration Curve (Ratio vs. Concentration)

Analyte Concentration
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Logical relationship for quantification using an internal standard.

Other Potential Applications
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While the primary use of Acetamide-d5 is as an internal standard, its properties as a stable

isotope-labeled compound lend it to other research applications, particularly in metabolic

studies.

Metabolic Tracer Studies
Acetamide-d5 can be used as a tracer to investigate the metabolic fate of acetamide in

biological systems. By introducing Acetamide-d5 into a cell culture, animal model, or even in

human studies, researchers can track the incorporation of the deuterium label into various

metabolites. This allows for the elucidation of metabolic pathways and the identification of novel

biotransformation products. For example, a study on the antitumor agent caracemide, which

contains a methylcarbamoyl moiety, utilized a deuterated analog to trace the metabolic fate of

this functional group.[3] Although this study did not use Acetamide-d5 directly, it highlights the

principle of using deuterated compounds to follow the course of specific chemical groups within

a biological system.

The general workflow for a metabolic tracer study is outlined below:
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In Vitro / In Vivo Experiment

Metabolite Analysis

Data Interpretation

Introduce Acetamide-d5 to Biological System

Incubation / Dosing Period

Sample Collection (Cells, Biofluids, Tissues)

Metabolite Extraction

Mass Spectrometry Analysis (e.g., LC-HRMS)

Detection of Deuterated Metabolites

Identification and Structural Elucidation

Metabolic Pathway Mapping
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A generalized workflow for a metabolic tracer study.

Conclusion
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Acetamide-d5 is a valuable and commercially available tool for researchers in various

scientific disciplines. Its primary and most well-established application is as an internal

standard for the accurate and precise quantification of acetamide by mass spectrometry. The

detailed experimental protocol provided in this guide offers a practical framework for its

implementation in analytical workflows. Furthermore, the potential for Acetamide-d5 to be

used as a metabolic tracer opens up avenues for investigating the biotransformation of

acetamide and related compounds. As analytical techniques continue to advance, the utility of

stable isotope-labeled compounds like Acetamide-d5 in providing high-quality, reliable data will

remain of paramount importance in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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